N-[4-(1-pyrrolidinylcarbonyl)phenyl]-2-thiophenecarboxamide

• IUPAC Name: N-[4-(pyrrolidine-1-carbonyl)phenyl]thiophene-2-carboxamide
• InChI: InChI=1S/C16H16N2O2S/c19-15(14-4-3-11-21-14)17-13-7-5-12(6-8-13)16(20)18-9-1-2-10-18/h3-8,11H,1-2,9-10H2,(H,17,19)
• InChI Key: OSQRUXCWQSRQEQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(C1)C(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CS3
• Molecular Formula: C16H16N2O2S
• Molecular Weight: 300.4 g/mol

Description

“N-[4-(1-pyrrolidinylcarbonyl)phenyl]-2-thiophenecarboxamide” is a complex organic compound. It contains a pyrrolidine ring, which is a five-membered ring with four carbon atoms and one nitrogen atom. The pyrrolidine ring is attached to a phenyl group through a carbonyl group. The phenyl group is further attached to a thiophene ring through a carboxamide linkage.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrrolidine ring, the phenyl ring, and the thiophene ring. The spatial arrangement of these rings and their substituents could significantly influence the compound’s properties and reactivity.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the specific conditions and reagents used. The pyrrolidine ring, the carbonyl group, and the thiophene ring could all potentially participate in various chemical reactions.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as its size, shape, functional groups, and the presence of the heterocyclic rings could affect its solubility, stability, reactivity, and other properties.

Mechanism of Action

Without specific information on the intended use or biological activity of this compound, it’s difficult to speculate on its mechanism of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could focus on elucidating the synthesis, properties, and potential applications of this compound. This could include experimental studies to determine its physical and chemical properties, investigations into its reactivity and potential uses, and computational studies to predict its behavior.